Cas no 5862-39-5 (1-Propanol,2,3-bis(methylthio)-, 1-acetate)

1-Propanol,2,3-bis(methylthio)-, 1-acetate structure
5862-39-5 structure
Product Name:1-Propanol,2,3-bis(methylthio)-, 1-acetate
CAS No:5862-39-5
MF:C11H15BrN2
MW:255.154201745987
CID:386481
PubChem ID:876494
Update Time:2025-04-19

1-Propanol,2,3-bis(methylthio)-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol,2,3-bis(methylthio)-, 1-acetate
    • 5862-39-5
    • DTXSID20919807
    • BB 0249420
    • AB00099613-01
    • AS-44266
    • Z281777088
    • BIM-0035466.P001
    • CBMicro_035222
    • EU-0007961
    • FT-0642198
    • SCHEMBL725147
    • 1-[(4-bromophenyl)methyl]piperazine
    • EN300-110900
    • 1-(4-bromo-benzyl)-piperazine
    • Cambridge id 5862395
    • AKOS000161547
    • Oprea1_363412
    • CCG-18344
    • MFCD02177416
    • 1-(4-Bromobenzyl)piperazine, 97%
    • 1-Naphthylditelluride
    • 1-(4-Bromobenzyl)piperazine
    • MAHWBNAOEVAPJF-UHFFFAOYSA-N
    • 91345-62-9
    • Inchi: 1S/C11H15BrN2/c12-11-3-1-10(2-4-11)9-14-7-5-13-6-8-14/h1-4,13H,5-9H2
    • InChI Key: MAHWBNAOEVAPJF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CN1CCNCC1

Computed Properties

  • Exact Mass: 254.041861
  • Monoisotopic Mass: 254.041861
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.356
  • Boiling Point: 329.4°Cat760mmHg
  • Flash Point: 153°C

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